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Compound of Interest

Compound Name: 1-Nitrobutane

Cat. No.: B1203751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 1-Nitrobutane, a versatile nitroalkane

compound. This document covers its fundamental chemical identifiers, molecular structure, and

key physicochemical properties.

Chemical Identity and Properties
1-Nitrobutane is a colorless to pale yellow liquid at room temperature with a slightly sweet

odor.[1] It is an organic compound characterized by a nitro group (-NO2) attached to a butane

backbone.[1] Its chemical identity and key properties are summarized below.
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Property Value Reference

CAS Number 627-05-4 [1][2][3][4][5][6][7][8]

Molecular Formula C4H9NO2 [1][2][3][5][6][7][8]

Molecular Weight 103.12 g/mol [1][2][3][6]

Melting Point -81 °C [3][6]

Boiling Point 152-153 °C [3][5][6]

Density 0.973 g/cm³ at 20 °C [3][5]

Flash Point 44 °C [3][5]

Solubility
Limited solubility in water;

soluble in organic solvents.
[1][5]
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Molecular Structure
The molecular structure of 1-Nitrobutane consists of a four-carbon butane chain with a nitro

group attached to the first carbon atom.

Caption: Molecular structure of 1-Nitrobutane.

Chemical Synthesis and Reactivity
1-Nitrobutane is primarily utilized as a solvent and as an intermediate in various organic

syntheses, including the production of pharmaceuticals and agrochemicals.[1] It can participate

in a range of chemical reactions, such as nucleophilic substitutions and reductions, making it a

valuable building block in synthetic organic chemistry.[1] For instance, it is used in methods for

preparing amines by reducing the nitro compound.[4]

As a nitroalkane, 1-Nitrobutane is considered a mild oxidizing agent.[9] Caution is advised

when mixing it with reducing agents, as this can lead to vigorous and potentially explosive
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reactions, especially at elevated temperatures and pressures.[9] It can also react with inorganic

bases to form explosive salts.[9]

Safety and Handling
1-Nitrobutane is a flammable liquid and should be handled with appropriate safety precautions

in a well-ventilated area.[1][9] It is classified as a Dangerous Good for transport and may be

subject to additional shipping charges.[2] Due to its potential health hazards upon exposure,

appropriate personal protective equipment should be worn when handling this chemical.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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